molecular formula C22H16N2O4 B8431189 Quino(2,3-b)acridine-7,14-dione, 5,12-dihydro-2,9-dimethoxy- CAS No. 2190-64-9

Quino(2,3-b)acridine-7,14-dione, 5,12-dihydro-2,9-dimethoxy-

Cat. No.: B8431189
CAS No.: 2190-64-9
M. Wt: 372.4 g/mol
InChI Key: WKLOSXKZASUWLB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Quino(2,3-b)acridine-7,14-dione, 5,12-dihydro-2,9-dimethoxy- is a useful research compound. Its molecular formula is C22H16N2O4 and its molecular weight is 372.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality Quino(2,3-b)acridine-7,14-dione, 5,12-dihydro-2,9-dimethoxy- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Quino(2,3-b)acridine-7,14-dione, 5,12-dihydro-2,9-dimethoxy- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

2190-64-9

Molecular Formula

C22H16N2O4

Molecular Weight

372.4 g/mol

IUPAC Name

2,9-dimethoxy-5,12-dihydroquinolino[2,3-b]acridine-7,14-dione

InChI

InChI=1S/C22H16N2O4/c1-27-11-3-5-17-13(7-11)21(25)15-9-20-16(10-19(15)23-17)22(26)14-8-12(28-2)4-6-18(14)24-20/h3-10H,1-2H3,(H,23,25)(H,24,26)

InChI Key

WKLOSXKZASUWLB-UHFFFAOYSA-N

Canonical SMILES

COC1=CC2=C(C=C1)NC3=CC4=C(C=C3C2=O)NC5=C(C4=O)C=C(C=C5)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,5-Bis{(4-methoxyphenyl)amino}terephthalic acid (1.02 gm; 2.5 mmol) and polyphosphoric acid (10 gm) were heated at 160° C. for 15 minutes under a nitrogen atmosphere. The mixture was allowed to cool and then poured into iced water (200 ml) when a purple solid precipitated out. This was filtered off, washed with water and methanol, then dried under vacuum over phosphorous pentoxide to give 948 mg (100%) of 2,9-dimethoxyquinacridone.
Quantity
1.02 g
Type
reactant
Reaction Step One
[Compound]
Name
polyphosphoric acid
Quantity
10 g
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
solvent
Reaction Step Two

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